Cas no 2228610-91-9 (4-(4-bromo-5-chlorothiophen-2-yl)-1H-imidazole)

• Product Name: 4-(4-bromo-5-chlorothiophen-2-yl)-1H-imidazole
• CAS No: 2228610-91-9
• MF: C₇H₄BrClN₂S
• MW: 263.542057991028
• CID: 6429736
• PubChem ID: 165733726
• Update Time: 2025-06-09

4-(4-bromo-5-chlorothiophen-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-5-chlorothiophen-2-yl)-1H-imidazole
• EN300-1920695
• 2228610-91-9

• Inchi： 1S/C7H4BrClN2S/c8-4-1-6(12-7(4)9)5-2-10-3-11-5/h1-3H,(H,10,11)
• InChI Key： TXICXPPFEQYVDS-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)C1=CN=CN1)Cl

Computed Properties

• Exact Mass: 261.89671g/mol
• Monoisotopic Mass: 261.89671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56.9Ų

Additional information on 4-(4-bromo-5-chlorothiophen-2-yl)-1H-imidazole

Comprehensive Overview of 4-(4-bromo-5-chlorothiophen-2-yl)-1H-imidazole (CAS No. 2228610-91-9)

The compound 4-(4-bromo-5-chlorothiophen-2-yl)-1H-imidazole (CAS No. 2228610-91-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a thiophene ring substituted with bromo and chloro groups and an imidazole moiety, this compound exhibits potential applications in drug discovery, agrochemicals, and advanced material synthesis. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 4-(4-bromo-5-chlorothiophen-2-yl)-1H-imidazole has surged due to their versatility in medicinal chemistry. The imidazole ring, a key component of this molecule, is a privileged scaffold found in many FDA-approved drugs, such as antifungal and anticancer agents. Meanwhile, the thiophene derivative enhances the compound's electronic properties, making it valuable for organic electronics and optoelectronic applications. This dual functionality positions CAS No. 2228610-91-9 as a promising candidate for interdisciplinary research.

One of the most frequently searched questions about this compound revolves around its synthetic routes and purity standards. Laboratories often employ palladium-catalyzed cross-coupling reactions or nucleophilic substitution methods to synthesize 4-(4-bromo-5-chlorothiophen-2-yl)-1H-imidazole. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for verifying its structural integrity. The compound's stability under various pH conditions and thermal resistance are also hot topics, especially for researchers optimizing its use in long-term storage or high-temperature applications.

From an industrial perspective, CAS No. 2228610-91-9 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring eco-friendly solvents and catalytic systems to produce this compound with minimal waste. Additionally, its potential as a ligand in coordination chemistry or as a precursor for metal-organic frameworks (MOFs) aligns with the global push toward renewable energy and carbon capture technologies.

In summary, 4-(4-bromo-5-chlorothiophen-2-yl)-1H-imidazole represents a multifaceted compound with broad scientific and industrial relevance. Its structural complexity and functional adaptability make it a subject of ongoing exploration, particularly in cutting-edge fields like precision medicine and smart materials. As research advances, this molecule is likely to play an increasingly vital role in addressing contemporary challenges in health and technology.